N-(2-furylmethyl)-2-(methylamino)acetamide
Description
N-(2-furylmethyl)-2-(methylamino)acetamide, also known as FMMA, is a small molecule that has been widely studied for its biochemical and physiological effects. FMMA is a synthetic compound that has been used in scientific research applications, such as drug development and drug delivery systems. It is also used in laboratory experiments to study the mechanism of action of various compounds and drugs.
Scientific Research Applications
Catalytic Transfer Hydrogenation
N-(2-furylmethyl)-2-(methylamino)acetamide: plays a role in the catalytic transfer hydrogenation process. Research suggests that carbon-supported Ni-single atom catalysts are a promising strategy for the selective hydrogenation of furfural to furfuryl alcohol . The compound may be involved in the hydrogen-transfer steps, contributing to the development of efficient carbon-supported single atom catalysts.
Pharmacological Research
In pharmacology, this compound could be investigated for its potential interactions with various biological pathways. While specific data on this compound was not readily available, related structures are often explored for their role in drug-drug interactions, transporter inhibition, and their effects on metabolic enzymes .
Organic Synthesis
N-(2-furylmethyl)-2-(methylamino)acetamide: may be utilized in organic synthesis, particularly in the development of new synthetic routes or as an intermediate in the synthesis of more complex molecules. Its role could be pivotal in creating new compounds with potential applications in various industries .
Biochemical Role
The biochemical applications of this compound might include its role in enzyme inhibition or activation, impacting metabolic pathways or signaling cascades within cells. It could also be a subject of study in the context of its interactions with proteins or nucleic acids .
Environmental Impact
The environmental impact of N-(2-furylmethyl)-2-(methylamino)acetamide could be significant in terms of its biodegradability and potential effects on ecosystems. It might be involved in studies related to its breakdown products and their reactivity in various environmental conditions .
Safety and Handling
Safety and handling of this compound are crucial in research settings. It’s important to understand its physicochemical properties, toxicity, safe storage, and disposal methods to ensure safe laboratory practices .
properties
IUPAC Name |
N-(furan-2-ylmethyl)-2-(methylamino)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O2/c1-9-6-8(11)10-5-7-3-2-4-12-7/h2-4,9H,5-6H2,1H3,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WTVWBVDUBKUYAY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC(=O)NCC1=CC=CO1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-furylmethyl)-2-(methylamino)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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